![molecular formula C15H10BrClN2O2 B4740557 2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide](/img/structure/B4740557.png)
2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide
Overview
Description
2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide, also known as BCA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BCA is a member of the acetanilide family of compounds and is commonly used as a herbicide. However, its unique chemical structure has led to research into its potential as a tool in the study of biological systems.
Mechanism of Action
The mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide involves its ability to bind to specific proteins and inhibit their interactions with other proteins. This binding occurs through the formation of hydrogen bonds between this compound and the protein of interest. This results in a conformational change in the protein that prevents it from interacting with other proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, this compound has been shown to have anti-inflammatory properties. This has led to research into its potential as a treatment for inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide is its specificity for certain proteins. This allows researchers to study specific protein-protein interactions in vitro. However, the use of this compound-based assays can be limited by the availability of purified proteins. In addition, the use of this compound in vivo is limited by its toxicity and potential side effects.
Future Directions
There are many potential future directions for research into 2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide. One area of research is the development of more specific this compound analogs that can be used to target specific proteins. Another area of research is the development of this compound-based therapies for the treatment of inflammatory diseases. Finally, the use of this compound in the study of protein-protein interactions in vivo is an area of research that has yet to be fully explored.
Scientific Research Applications
2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide has been shown to have potential applications in a variety of scientific research areas. One of the most promising areas of research is its use as a tool in the study of protein-protein interactions. This compound has been shown to bind to specific proteins and inhibit their interactions with other proteins. This has led to the development of this compound-based assays that can be used to study protein-protein interactions in vitro.
properties
IUPAC Name |
2-(4-bromo-2-chlorophenoxy)-N-(2-cyanophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrClN2O2/c16-11-5-6-14(12(17)7-11)21-9-15(20)19-13-4-2-1-3-10(13)8-18/h1-7H,9H2,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDJIQGRVEASFGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)NC(=O)COC2=C(C=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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